3-Fluoro-4,5-dimethoxyaniline

• Molecular Formula: C8H10FNO2
• Molecular Weight: 171.17 g/mol
• IUPAC Name: 3-fluoro-4,5-dimethoxyaniline
• InChI: InChI=1S/C8H10FNO2/c1-11-7-4-5(10)3-6(9)8(7)12-2/h3-4H,10H2,1-2H3
• InChI Key: UUQYWMRRXMFWLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)N)F)OC

Description

3-Fluoro-4,5-dimethoxyaniline is a useful research compound. Its molecular formula is C8H10FNO2 and its molecular weight is 171.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-fluoro-2,3-dimethoxy-5-nitrobenzene (91 g, 452 mmol) and platinum(IV) oxide (9 g, 39.6 mmol) in ethanol (500 mL) was hydrogenated with a Par shaker (40 psi) at r.t. for 30 min. LCMS indicated completion of the reaction. The mixture was filtered and the filtrate was concentrated to afford 3-fluoro-4,5-dimethoxyaniline (73 g, 426 mmol, 94% yield) as a brown oil that was directly used in next step. LCMS: (M+H)+:171.9.